(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-phenoxyacetyl)-2-propenenitrile

• IUPAC Name: (Z)-2-cyano-N-(2,4-difluorophenyl)-3-hydroxy-4-phenoxybut-2-enamide
• InChI: InChI=1S/C17H12F2N2O3/c18-11-6-7-15(14(19)8-11)21-17(23)13(9-20)16(22)10-24-12-4-2-1-3-5-12/h1-8,22H,10H2,(H,21,23)/b16-13-
• InChI Key: GMKNWSMZLPEBOH-SSZFMOIBSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=C(C#N)C(=O)NC2=C(C=C(C=C2)F)F)O
• Isomeric SMILES: C1=CC=C(C=C1)OC/C(=C(\C#N)/C(=O)NC2=C(C=C(C=C2)F)F)/O
• Molecular Formula: C17H12F2N2O3
• Molecular Weight: 330.28 g/mol

Description

(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-phenoxyacetyl)-2-propenenitrile, also known as Difopein, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. Difopein is a promising candidate for the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases.

Scientific Research Applications

• Cyano Substituent Effects : A study by Luna et al. (2007) investigated the gas-phase basicity and acidity of 3-hydroxy-2-propenenitrile and its sulfur-containing analogue. This research provides insights into the behavior of nitrile groups in compounds similar to "(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-phenoxyacetyl)-2-propenenitrile" (Luna et al., 2007).

• Microwave Spectrum and Structure : A study by Askeland et al. (2006) on Z-3-Amino-2-propenenitrile, which has structural similarities, provides valuable insights into the molecular structure and behavior of similar compounds (Askeland et al., 2006).

• Photocatalytic Performance : Yang et al. (2020) studied the photocatalytic performance of Zn(OH)F, a compound which, like "(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-phenoxyacetyl)-2-propenenitrile", can be a precursor for specific nanomaterials. This research is relevant for understanding the potential applications in photocatalysis (Yang et al., 2020).

• Hydroxyphthalocyanines in Cancer Therapy : Hu et al. (1998) explored the use of hydroxyphthalocyanines for photodynamic therapy in cancer treatment. The study's focus on the synthesis and efficacy of these compounds could be extrapolated to similar compounds like "(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-phenoxyacetyl)-2-propenenitrile" (Hu et al., 1998).

• Synthesis and Characterization : Cole et al. (2007) conducted a study on the synthesis and characterization of 3-mercapto-2-propenenitrile, a compound with structural similarities to the one . This research aids in understanding the synthesis and properties of similar nitrile-containing compounds (Cole et al., 2007).